Cas no 1209314-40-8 (4-Iodo-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-Iodo-6-(trifluoromethyl)pyrimidine
• CAS No: 1209314-40-8
• MF: C₅H₂F₃IN₂
• MW: 273.982463359833
• CID: 1081328
• PubChem ID: 45790023
• Update Time: 2025-05-26

4-Iodo-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-6-(trifluoromethyl)pyrimidine
• KJPJDIDGJJINEE-UHFFFAOYSA-N
• DTXSID40672169
• 1209314-40-8
• SB59926

• Inchi： 1S/C5H2F3IN2/c6-5(7,8)3-1-4(9)11-2-10-3/h1-2H
• InChI Key： KJPJDIDGJJINEE-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=NC=N1

Computed Properties

• Exact Mass: 273.92148g/mol
• Monoisotopic Mass: 273.92148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Iodo-6-(trifluoromethyl)pyrimidine

Comprehensive Guide to 4-Iodo-6-(trifluoromethyl)pyrimidine (CAS 1209314-40-8): Properties, Applications, and Industry Trends

4-Iodo-6-(trifluoromethyl)pyrimidine (CAS 1209314-40-8) is a high-value halogenated pyrimidine derivative widely recognized for its versatility in pharmaceutical and agrochemical research. With the increasing demand for trifluoromethylated compounds in drug discovery, this compound has gained significant attention due to its unique structural features, including the iodo-substitution at the 4-position and the electron-withdrawing CF3 group at the 6-position. Researchers frequently search for terms like "synthesis of 4-Iodo-6-(trifluoromethyl)pyrimidine" or "CAS 1209314-40-8 applications", reflecting its relevance in modern synthetic chemistry.

The compound’s molecular formula, C₅H₂F₃IN₂, highlights its potential as a building block for heterocyclic chemistry. Its pyrimidine core is a privileged scaffold in medicinal chemistry, often explored for kinase inhibitors and antiviral agents. Recent trends in AI-driven drug design have further amplified interest in such halogenated intermediates, as they enable rapid diversification in combinatorial libraries. Searches for "CF3-pyrimidine derivatives in drug development" or "iodo-pyrimidine cross-coupling reactions" underscore its role in Suzuki-Miyaura and other palladium-catalyzed transformations.

From a physicochemical perspective, 4-Iodo-6-(trifluoromethyl)pyrimidine exhibits notable stability under standard conditions, making it suitable for long-term storage and high-temperature reactions. Its melting point and solubility profile (often queried as "solubility of CAS 1209314-40-8 in organic solvents") are critical for process optimization in scale-up production. The compound’s 19F-NMR signal (a common analytical focus) provides a distinct fingerprint for quality control, aligning with industry demands for high-purity intermediates.

In agrochemical applications, this compound serves as a precursor for crop protection agents, particularly those targeting fungal pathogens. The trifluoromethyl group enhances bioavailability and metabolic resistance, addressing growing concerns about sustainable agriculture—a hot topic linked to searches like "green chemistry in pyrimidine synthesis". Regulatory shifts toward eco-friendly pesticides have further driven research into halogenated pyrimidines as alternatives to traditional toxins.

Emerging trends also highlight its utility in material science, particularly in OLEDs and liquid crystals, where its electron-deficient ring system improves charge transport. Queries such as "pyrimidine-based electronic materials" or "CAS 1209314-40-8 in optoelectronics" reflect interdisciplinary interest. Additionally, advancements in continuous flow chemistry have streamlined its production, reducing waste and aligning with circular economy principles—a key focus in 2024’s chemical manufacturing discourse.

To conclude, 4-Iodo-6-(trifluoromethyl)pyrimidine (CAS 1209314-40-8) bridges multiple scientific domains, from small-molecule therapeutics to advanced materials. Its synergy with cutting-edge technologies like machine learning in retrosynthesis and automated high-throughput screening ensures its enduring relevance. For researchers, understanding its structure-activity relationships (often searched as "SAR of trifluoromethyl pyrimidines") is pivotal for innovation in a competitive landscape.